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(E)-(4-methoxy-3-methylphenyl){2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate (E)-(4-methoxy-3-methylphenyl){2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0714137
InChI: InChI=1S/C27H32N2O6/c1-18-17-19(9-10-21(18)33-2)25(30)23-24(20-7-4-5-8-22(20)34-3)29(27(32)26(23)31)12-6-11-28-13-15-35-16-14-28/h4-5,7-10,17,24,30H,6,11-16H2,1-3H3/b25-23+
SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CC=C4OC)O)OC
Molecular Formula: C27H32N2O6
Molecular Weight: 480.6 g/mol

(E)-(4-methoxy-3-methylphenyl){2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate

CAS No.:

Cat. No.: VC0714137

Molecular Formula: C27H32N2O6

Molecular Weight: 480.6 g/mol

* For research use only. Not for human or veterinary use.

(E)-(4-methoxy-3-methylphenyl){2-(2-methoxyphenyl)-1-[3-(morpholin-4-ium-4-yl)propyl]-4,5-dioxopyrrolidin-3-ylidene}methanolate -

Specification

Molecular Formula C27H32N2O6
Molecular Weight 480.6 g/mol
IUPAC Name (E)-(4-methoxy-3-methylphenyl)-[2-(2-methoxyphenyl)-1-(3-morpholin-4-ium-4-ylpropyl)-4,5-dioxopyrrolidin-3-ylidene]methanolate
Standard InChI InChI=1S/C27H32N2O6/c1-18-17-19(9-10-21(18)33-2)25(30)23-24(20-7-4-5-8-22(20)34-3)29(27(32)26(23)31)12-6-11-28-13-15-35-16-14-28/h4-5,7-10,17,24,30H,6,11-16H2,1-3H3/b25-23+
Standard InChI Key PXZXSMVIKCNENO-WJTDDFOZSA-N
Isomeric SMILES CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=CC=C4OC)/[O-])OC
SMILES CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CC=C4OC)O)OC
Canonical SMILES CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCC[NH+]3CCOCC3)C4=CC=CC=C4OC)[O-])OC

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